1-(2-Phenylethyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine

• Molecular Formula: C14H17N3
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 1-(2-phenylethyl)-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine
• InChI: InChI=1S/C14H17N3/c1-2-4-12(5-3-1)7-9-17-11-16-13-10-15-8-6-14(13)17/h1-5,11,15H,6-10H2
• InChI Key: AKJQTSQTLMSEHF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1N(C=N2)CCC3=CC=CC=C3

Description

1-(2-Phenylethyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is a bicyclic heterocyclic compound featuring an imidazo[4,5-c]pyridine core substituted with a 2-phenylethyl group at the 1-position. The compound is cataloged under CAS synonyms such as ZINC85567124 and EN300-150668, with a molecular formula of C₁₄H₁₆N₃ and a molecular weight of 226.30 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Phenylethyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine typically involves the cyclocondensation of 2-aminopyridine with phenylacetophenones or phenylacetones . The reaction is often carried out in the presence of a halogenating agent such as CBrCl₃, which facilitates the formation of the imidazo ring . The reaction conditions usually involve heating the mixture to around 80°C for several hours .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would likely involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the process is cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

1-(2-Phenylethyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like peracids to form N-oxides.

Reduction: Reduction reactions can be carried out using hydrogenation or metal hydrides.

Substitution: Electrophilic and nucleophilic substitution reactions can occur, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Peracids are commonly used for oxidation reactions.

Reduction: Hydrogen gas in the presence of a metal catalyst or metal hydrides like sodium borohydride.

Substitution: Various electrophiles and nucleophiles can be used under appropriate conditions, often involving catalysts or specific solvents.

Major Products

The major products formed from these reactions include N-oxides, reduced derivatives, and substituted imidazo[4,5-c]pyridines .

Scientific Research Applications

1-(2-Phenylethyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the synthesis of agrochemicals and other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 1-(2-Phenylethyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects . The exact pathways and molecular targets depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The imidazo[4,5-c]pyridine core allows for diverse substitutions, which modulate physicochemical and pharmacological properties. Key analogs include:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	1-(2-Phenylethyl)	C₁₄H₁₆N₃	226.30	Potential kinase/pesticide activity; limited safety data
5-(2-Phenylethyl)-3,4,6,7-tetrahydroimidazo[4,5-c]pyridine (7b)	5-(2-Phenylethyl)	C₁₄H₁₈N₃	228.2	Synthesized via Na₂S₂O₄-mediated cyclization (4% yield); LCMS: m/z 228.2 [M+H]+; NMR confirms tetrahydro structure
1-(4-Methylphenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine	1-(4-Methylphenyl)	C₁₃H₁₅N₃	213.28	High purity (≥98%); SMILES: CC1=CC=C(C=C1)N2C=NC3=C2CCNC3; commercial availability for medicinal research
1-(4-Fluorophenyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine hydrochloride	1-(4-Fluorophenyl)	C₁₂H₁₃ClFN₃	253.70	Halogenated analog; potential enhanced binding affinity; GHS safety data pending
2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine dihydrochloride	2-Cyclohexyl	C₁₂H₂₀Cl₂N₃	290.22	Bulky substituent; dihydrochloride salt improves solubility; priced at €497/50 mg

Pharmacological and Physicochemical Properties

• Enzyme Inhibition : Analog 7b demonstrated inhibitory activity against Porphyromonas gingivalis glutaminyl cyclase (IC₅₀ = 0.8 µM), suggesting the scaffold’s versatility in targeting bacterial enzymes .
• Pesticide Potential: Structurally related compounds (e.g., 2-chloro-5-(imidazolylmethyl)pyridine) are prioritized in pesticide development for honeybee safety .

Q & A

Q. What are the common synthetic routes for 1-(2-Phenylethyl)-imidazo[4,5-c]pyridine derivatives?

Synthesis typically involves multi-step protocols, including cyclization, nitration, and alkylation. For example, derivatives with phenyl substituents are synthesized via:

• Nitration and chlorination : Starting from pyridin-4-ol derivatives, nitration introduces nitro groups, followed by chlorination to activate intermediates .
• N-alkylation : Reaction of intermediates with 2-phenylethyl halides under basic conditions (e.g., K₂CO₃) to introduce the phenylethyl group .
• Cyclization : Final ring closure using reagents like POCl₃ or bases in solvents such as DMF or ethanol .

Key Step	Reagents/Conditions	Yield Range	Reference
Nitration	HNO₃/H₂SO₄, 0–5°C	60–75%
Cyclization	POCl₃, DMF, 60°C	45–80%

Q. Which spectroscopic techniques are essential for characterizing imidazo[4,5-c]pyridine derivatives?

Structural validation relies on:

• ¹H/¹³C NMR : To confirm substituent positions and ring saturation. For example, aromatic protons appear at δ 7.2–8.7 ppm, while saturated CH₂ groups resonate at δ 2.5–4.0 ppm .
• IR spectroscopy : Identifies functional groups (e.g., C=O at ~1665 cm⁻¹, C=N at ~1574 cm⁻¹) .
• Mass spectrometry (EI-MS) : Determines molecular weight and fragmentation patterns (e.g., base peaks at m/z 69–145) .

Q. What in vitro assays assess the biological activity of these compounds?

Standard assays include:

• Enzyme inhibition studies : Testing against kinases or inflammatory mediators (e.g., COX-2) using fluorogenic substrates .
• Cellular viability assays : MTT or resazurin-based assays to evaluate cytotoxicity in cancer or immune cells .
• Receptor binding assays : Radioligand displacement studies to measure affinity for targets like GPCRs .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthesis yields?

Strategies include:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance cyclization efficiency compared to ethanol .
• Temperature modulation : Elevated temperatures (80–100°C) improve reaction rates but may require inert atmospheres to prevent decomposition .
• Design of Experiments (DOE) : Systematic variation of reagent stoichiometry (e.g., POCl₃ equivalents) to identify optimal conditions .

Q. What computational methods predict biological interactions of these compounds?

Advanced approaches include:

• Molecular docking : To model binding poses in target proteins (e.g., kinases) using software like AutoDock Vina .
• DFT studies : Calculating electronic properties (e.g., HOMO-LUMO gaps) to correlate with reactivity or bioactivity .
• MD simulations : Assessing stability of ligand-receptor complexes over nanosecond timescales .

Q. How do structural modifications influence pharmacokinetic properties?

Substituent effects are critical:

• Electron-withdrawing groups (e.g., Cl) : Enhance metabolic stability but reduce solubility. Chloro-substituted derivatives show longer half-lives (t₁/₂ = 4.2 hrs) compared to methyl analogs (t₁/₂ = 1.8 hrs) .
• Phenyl vs. fluorophenyl : Fluorine substitution increases membrane permeability (LogP = 2.1 vs. 1.7 for phenyl) but may alter target selectivity .

Substituent	Position	Effect on LogP	Bioactivity (IC₅₀)	Reference
4-Fluorophenyl	N1	2.1	COX-2 IC₅₀ = 0.8 µM
4-Chlorophenyl	C2	2.4	Kinase X IC₅₀ = 1.2 µM

Q. How can contradictions in biological activity data be resolved?

Contradictions (e.g., varying IC₅₀ values across studies) require:

• Assay standardization : Uniform cell lines (e.g., HEK293 vs. HeLa) and incubation times to minimize variability .
• Metabolic stability testing : Evaluate compound degradation under assay conditions using LC-MS .
• Structural analogs : Synthesize derivatives with controlled substituents to isolate contributing factors (e.g., 4-F vs. 4-Cl) .

Methodological Notes

• Data interpretation : Always cross-reference computational predictions with experimental results (e.g., docking scores vs. binding constants) .
• Safety protocols : Handle chlorinated intermediates (e.g., POCl₃) in fume hoods with appropriate PPE .